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Compound of Interest

Compound Name: OPC 4392 hydrochloride

Cat. No.: B15616201

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with information regarding the clinical development of the investigational

antipsychotic agent OPC-4392.

Frequently Asked Questions (FAQs)
Q1: Why was the clinical development of OPC-4392 terminated?

The clinical development of OPC-4392 was terminated primarily due to its complex

pharmacological profile and resulting clinical effects. OPC-4392 acts as a presynaptic

dopamine autoreceptor agonist and a postsynaptic D2 receptor antagonist.[1] This dual

mechanism of action, while showing some potential for treating negative symptoms of

schizophrenia, was associated with an exacerbation of positive symptoms in some patients.[1]

The concern was that the higher intrinsic activity and lower relative antagonist activity of OPC-

4392 might lead to a clinically suboptimal improvement in positive symptoms, a critical aspect

of treating schizophrenia.[2]

Q2: What was the proposed mechanism of action for OPC-4392?
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OPC-4392 is a quinolinone derivative that acts as a partial agonist at the dopamine D2

receptor.[3][4] Specifically, it functions as an agonist at presynaptic D2 autoreceptors and an

antagonist at postsynaptic D2 receptors.[1][4] The agonistic activity at presynaptic

autoreceptors was intended to reduce dopamine synthesis and release, a mechanism thought

to be beneficial for psychotic symptoms. The antagonistic activity at postsynaptic D2 receptors

is a common feature of many antipsychotic drugs, aimed at blocking excessive dopamine

signaling.

Q3: What were the key findings from the Phase 1 clinical trial of OPC-4392?

A Phase 1 study in seven healthy male volunteers provided initial safety, tolerability, and

pharmacokinetic data. The main reported clinical symptoms were dose-dependent and

included sleepiness, weakness, fatigability, heavy-headedness, disturbance of concentration,

and nausea. The upper limit of the tolerated dose in healthy volunteers was considered to be 5

mg. Endocrinological assessment showed a dose-dependent decrease in serum prolactin

levels. The pharmacokinetic profile was characterized by a slow time to maximum

concentration (Tmax) of 4-6 hours and a long biological half-life of 56-88 hours.

Q4: Was OPC-4392 effective for negative symptoms of schizophrenia?

An open-label study suggested that OPC-4392 might have some efficacy in treating the

negative symptoms of schizophrenia.[3] However, these findings were preliminary and needed

confirmation in larger, controlled clinical trials. The exacerbation of positive symptoms observed

in some cases ultimately outweighed the potential benefits for negative symptoms.[1]

Quantitative Data Summary
Due to the early termination of its clinical development, extensive quantitative data from large-

scale efficacy trials of OPC-4392 in patients with schizophrenia are not publicly available. The

following table summarizes the key pharmacokinetic and pharmacodynamic findings from the

Phase 1 study in healthy volunteers.
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Parameter Value Reference

Pharmacokinetics

Time to Maximum

Concentration (Tmax)
4 - 6 hours

Biological Half-life (t½) 56 - 88 hours

Pharmacodynamics

Effect on Serum Prolactin Dose-dependent decrease

Safety and Tolerability

Maximum Tolerated Dose

(Healthy Volunteers)
5 mg

Common Adverse Events

Sleepiness, weakness,

fatigability, heavy headedness,

disturbance of concentration,

nausea

Experimental Protocols
Detailed experimental protocols for the OPC-4392 clinical trials are not publicly available.

However, a typical Phase II or III clinical trial protocol for an investigational antipsychotic drug

would include the following key components for assessing efficacy and safety.

Representative Experimental Protocol: Assessment of an Investigational Antipsychotic

1. Study Design: A multicenter, randomized, double-blind, placebo-controlled, parallel-group

study.

2. Participant Population: Adult patients (18-65 years) with a confirmed diagnosis of

schizophrenia according to DSM-5 criteria, experiencing an acute exacerbation of psychotic

symptoms.

3. Intervention:
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Investigational Drug Group: Fixed or flexible dose of the investigational antipsychotic (e.g.,

OPC-4392).

Placebo Group: Matching placebo.

Active Comparator Group (Optional): A standard-of-care antipsychotic (e.g., olanzapine,

risperidone).

4. Efficacy Assessments:

Primary Endpoint: Change from baseline in the Positive and Negative Syndrome Scale

(PANSS) total score at the end of the treatment period (e.g., 6 or 8 weeks).[5][6][7][8][9][10]

[11][12][13]

Secondary Endpoints:

Change from baseline in PANSS positive and negative subscale scores.

Change from baseline in the Clinical Global Impression - Severity (CGI-S) and -

Improvement (CGI-I) scales.

Responder analysis (e.g., percentage of patients with ≥30% reduction in PANSS total

score).

5. Safety and Tolerability Assessments:

Monitoring and recording of all adverse events (AEs) and serious adverse events (SAEs).

Vital signs, weight, and body mass index (BMI).

Electrocardiograms (ECGs).

Laboratory safety tests (hematology, clinical chemistry, urinalysis).

Assessment of extrapyramidal symptoms (EPS) using scales such as the Simpson-Angus

Scale (SAS), Barnes Akathisia Rating Scale (BARS), and Abnormal Involuntary Movement

Scale (AIMS).
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Monitoring of prolactin levels.

6. Assessment Schedule: Efficacy and safety assessments are typically performed at baseline

and at regular intervals throughout the study (e.g., weekly for the first few weeks, then bi-

weekly).
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Signaling Pathway of a Dopamine D2 Partial Agonist like
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Caption: Dopamine D2 receptor partial agonist signaling pathway.
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Caption: Rationale for the termination of OPC-4392's clinical development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/7870880/
https://pubmed.ncbi.nlm.nih.gov/7870880/
https://cdn.clinicaltrials.gov/large-docs/64/NCT03230864/Prot_000.pdf
https://innovationscns.com/panss-antipsychotic-drug-treatment/
https://cdn.clinicaltrials.gov/large-docs/56/NCT04421456/Prot_000.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12648804/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12648804/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11250197/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11250197/
https://cdn.clinicaltrials.gov/large-docs/82/NCT04531982/Prot_000.pdf
https://scanmedicine.com/clinicaltrials/NCT01552772
https://pubmed.ncbi.nlm.nih.gov/28625204/
https://pubmed.ncbi.nlm.nih.gov/28625204/
https://pubmed.ncbi.nlm.nih.gov/28625204/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9175851/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9175851/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9175851/
https://www.benchchem.com/product/b15616201/docs#technical-support-center-opc-4392-clinical-development
https://www.benchchem.com/product/b15616201/docs#technical-support-center-opc-4392-clinical-development
https://www.benchchem.com/product/b15616201/docs#technical-support-center-opc-4392-clinical-development
https://www.benchchem.com/product/b15616201/docs#technical-support-center-opc-4392-clinical-development
https://www.benchchem.com/product/b15616201?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616201?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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